Cas no 1394669-98-7 (Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate
• CAS No: 1394669-98-7
• MF: C₉H₁₈N₂O₄S
• MW: 250.315221309662
• CID: 4596844
• PubChem ID: 66589252
• Update Time: 2025-06-07

Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate
• Z1446855241
• Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate

• Inchi： 1S/C9H18N2O4S/c1-9(2,3)15-8(12)11-5-4-7(6-11)16(10,13)14/h7H,4-6H2,1-3H3,(H2,10,13,14)
• InChI Key： AGBDEMSPPIPSGR-UHFFFAOYSA-N
• SMILES： S(C1CN(C(=O)OC(C)(C)C)CC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 0
• Topological Polar Surface Area: 98.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 387.7±52.0 °C at 760 mmHg
• Flash Point: 188.2±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate (CAS No. 1394669-98-7)

Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate (CAS No. 1394669-98-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural framework, plays a pivotal role in the synthesis of various bioactive molecules. The presence of both a sulfamoyl group and a tert-butyl ester moiety makes it a versatile intermediate, facilitating the creation of complex pharmacophores essential for medicinal applications.

The 3-sulfamoylpyrrolidine-1-carboxylate moiety is particularly noteworthy due to its ability to enhance the solubility and metabolic stability of drug candidates. This feature is critical in pharmaceutical design, where optimizing bioavailability and reducing off-target effects are paramount. Recent studies have highlighted the utility of this scaffold in developing novel therapeutics targeting neurological disorders, infectious diseases, and chronic conditions.

In the realm of drug discovery, Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate has been employed as a key building block in the synthesis of small-molecule inhibitors. For instance, researchers have leveraged this compound to create potent enzyme inhibitors that modulate critical biological pathways. One notable area of investigation involves its application in the development of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The sulfamoyl group, in particular, has been shown to improve binding affinity and selectivity, making it an invaluable component in rational drug design.

The tert-butyl ester functionality further contributes to the compound's utility by providing a site for selective modification. This allows chemists to introduce additional pharmacophoric elements or to modify existing ones without disrupting the core structure. Such flexibility is essential for tailoring molecules to specific biological targets while maintaining their overall efficacy and safety profiles.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate. These improvements have not only reduced costs but also enhanced the quality of intermediates used in drug development pipelines. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic catalysis have been particularly effective in constructing the complex framework of this compound with high precision.

The pharmacological potential of Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate has also been explored in preclinical studies. Researchers have investigated its effects on various disease models, demonstrating promising results in modulating inflammatory responses and neural signaling pathways. For example, studies indicate that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, their ability to interact with neurotransmitter receptors suggests potential applications in treating neurodegenerative disorders.

The chemical stability and compatibility of Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate under different conditions have been thoroughly evaluated. Its robustness under both acidic and basic environments makes it suitable for a wide range of synthetic applications. Furthermore, its solubility profile allows for easy integration into various formulation strategies, enhancing its suitability for clinical use.

In conclusion, Tert-butyl 3-sulfamoylpyrrolidine-1-carboxylate (CAS No. 1394669-98-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.